4,4-Dimethylthiazolidine-2-one

• IUPAC Name: 4,4-dimethyl-1,3-thiazolidin-2-one
• InChI: InChI=1S/C5H9NOS/c1-5(2)3-8-4(7)6-5/h3H2,1-2H3,(H,6,7)
• InChI Key: OAYZWCYNFPIDNL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CSC(=O)N1)C
• Molecular Formula: C5H9NOS
• Molecular Weight: 131.20 g/mol
• CAS RN: 1332631-03-4

Description

4,4-Dimethylthiazolidine-2-one is a chemical compound with the molecular formula C5H9NOS. It’s an important heterocyclic ring system of a pharmacophore and a privileged scaffold in medicinal chemistry.

Synthesis Analysis

The synthesis of thiazolidin-4-one derivatives has been the subject of extensive research. A novel series of thiazolidine-2,4-dione molecules was derived using physiochemical parameters and spectral techniques. Various synthetic strategies have been developed by researchers to get various thiazolidin-4-one derivatives. For example, one-pot synthesis route was designed from l-cysteine methyl ester hydrochloride, acyl chloride, and ketones.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various techniques such as IR, 1H NMR, 13C NMR, and HRMS. The structure of similar compounds has been determined by X-ray crystallography.

Chemical Reactions Analysis

Thiazolidin-4-one ring is susceptible for modification in Positions 2, 3 and 5. Such modifications capacitate the search for new compounds with desired activity. The reaction of thioamides and acetylene dicarboxylate in ethanol at ambient temperature gave 2-methylidene-1,3-thiazolidin-4-one derivatives.

Scientific Research Applications

Medicinal Chemistry and Biological Activity

• Cyclin-Dependent Kinase Inhibitors : A study detailed the synthesis, structure-activity relationships (SAR), and X-ray crystallography of 2-anilino-4-(thiazol-5-yl)pyrimidine ATP-antagonistic CDK2 inhibitors, highlighting their potential in cellular CDK2 and CDK9 inhibition for antiproliferative and proapoptotic effects (Wang et al., 2004).
• Antibacterial Agents : Novel thiazolidin-4-one derivatives have shown superior antibacterial activity against Staphylococcus aureus and Escherichia coli, indicating potential for further development as antibacterial agents (Reddy et al., 2011).

Antimicrobial Activity

• Broad Spectrum Antimicrobial Agents : Synthesis of new 3-(4-chloro-2-hydroxyphenyl)-2-(substituted) thiazolidin-4-one demonstrated broad-spectrum antimicrobial activity, showing promise against bacterial and fungal strains without cytotoxicity to human cell lines (Pansare et al., 2014).

Corrosion Inhibition

• Mild Steel Corrosion Inhibition : 4,4-Dimethyloxazolidine-2-thione (DMT) was studied for its ability to inhibit mild steel corrosion in hydrochloric acid, showing high efficiency and indicating a chemisorption mechanism on the steel surface. This research highlights the potential of DMT as a corrosion inhibitor in industrial applications (Musa et al., 2010).

Mechanism of Action

Thiazolidin-4-ones affect glycemia through several mechanisms, including enhancement of glucose-dependent insulin secretion, slowed gastric emptying, and reduction of postprandial glucagon and food intake. They are known to inhibit cancer cell proliferation.

Future Directions

Thiazolidin-4-one is an effective scaffold in the production of drugs that inhibit cancer cell proliferation. The detailed description of the existing modern standards in the field presented in this article may be interesting and beneficial to the scientists for further exploration of these heterocyclic compounds as possible anticancer agents.